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Compound Name: Methyl carbazate

Cat. No.: B122425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl carbazate (CAS 6294-89-9), also known as methyl hydrazinecarboxylate, is a versatile

bifunctional molecule that serves as a crucial building block in synthetic organic chemistry.[1][2]

Its unique structure, incorporating both a nucleophilic hydrazine moiety and a methyl ester,

makes it a valuable reagent for the synthesis of a wide array of heterocyclic compounds and

other complex organic molecules.[3][4] This guide provides a comprehensive overview of the

chemical and physical properties, synthesis, analytical data, and key applications of methyl
carbazate, with a focus on its utility in pharmaceutical and chemical research.

Chemical and Physical Properties
Methyl carbazate is a white to pink crystalline solid that is soluble in water.[2][5] A summary of

its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Methyl Carbazate
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Property Value Source(s)

IUPAC Name methyl N-aminocarbamate [1]

Synonyms

Carbomethoxyhydrazide,

Methoxycarbonylhydrazine,

Methyl hydrazinecarboxylate

[1][6]

CAS Number 6294-89-9 [1]

Molecular Formula C₂H₆N₂O₂ [1][6]

Molecular Weight 90.08 g/mol [1][6]

Appearance
White to pink crystalline

powder, crystals, or platelets
[2]

Melting Point 70-73 °C (lit.) [6]

Boiling Point 108 °C / 12 mmHg (lit.) [6]

Water Solubility 578 g/L [2]

pKa (Predicted) 10.52 ± 0.20 [2]

InChI
InChI=1S/C2H6N2O2/c1-6-

2(5)4-3/h3H2,1H3,(H,4,5)
[1]

SMILES COC(=O)NN [1]

Analytical Data
Detailed analytical data is crucial for the unambiguous identification and quality control of

methyl carbazate. A summary of available spectral data is provided in Table 2.

Table 2: Summary of Analytical Data for Methyl Carbazate
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Technique Data Description Source(s)

¹H NMR

(300 MHz, CDCl₃): δ 6.09 (s,

1H, -NH), 3.77 (d, J=1.85Hz,

2H, -NH₂), 3.73 (s, 3H, CH₃-O)

[5][7]

¹³C NMR

Data has been recorded, but

specific chemical shifts are not

readily available in the

searched literature.

[1][6]

Infrared (IR)

IR spectra (KBr disc and nujol

mull) are available for

reference.

[2][8]

Mass Spectrometry (MS)

Electron Ionization (EI) mass

spectrum is available for

reference.

[9]

Synthesis and Experimental Protocols
Methyl carbazate is commonly synthesized via the reaction of dimethyl carbonate with

hydrazine hydrate.[5][7]

General Synthesis of Methyl Carbazate
A general and high-yield procedure for the synthesis of methyl carbazate is as follows:

Experimental Protocol:

To a 250 mL round-bottom flask equipped with a condenser, add dimethyl carbonate (45.0 g,

0.50 mol) and hydrazine hydrate (29.4 mL, 0.48 mol).[5][7]

Heat the reaction mixture to 50°C with continuous stirring for 30 minutes.[5][7]

Continue stirring the reaction mixture at room temperature for 24 hours.[5][7]

After the reaction is complete, remove water, methanol, and excess dimethyl carbonate by

distillation under reduced pressure.[5][7]
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Dry the resulting product to obtain white crystals of methyl carbazate.[5][7]

Expected Yield: ~94%[5][7]

Dimethyl Carbonate

Reaction Mixture
(50°C, 30 min then RT, 24h)

Hydrazine Hydrate

Distillation
(Reduced Pressure)

Methyl Carbazate
(White Crystals)

Click to download full resolution via product page

Synthesis of Methyl Carbazate Workflow

Applications in Organic Synthesis
Methyl carbazate is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[2][4] Its primary utility lies in its ability to form hydrazones and to serve as a

precursor for the construction of heterocyclic ring systems.[2]

Synthesis of Hydrazones
Methyl carbazate readily reacts with aldehydes and ketones to form the corresponding N-

methoxycarbonylhydrazones. These reactions are typically carried out in a suitable solvent,

such as ethanol, often with catalytic amounts of acid.[10][11]

5.1.1 Synthesis of Methyl 3-(4-methylbenzylidene)carbazate

Experimental Protocol:

Combine methyl carbazate (0.1 mol) and 4-methylbenzaldehyde (0.1 mol) in a flask with

ethanol (20 mL).[10]

Stir the mixture under reflux for 4 hours.[10]

After the reaction, the product can be isolated. Single crystals suitable for X-ray analysis can

be obtained by recrystallization from ethanol at room temperature.[10]
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Expected Yield: ~85%[10]

Methyl Carbazate

Reflux
(4 hours)4-Methylbenzaldehyde

Ethanol

Methyl 3-(4-methylbenzylidene)carbazate

Click to download full resolution via product page

Synthesis of a Hydrazone Derivative

Synthesis of Heterocyclic Compounds
Methyl carbazate is a valuable precursor for the synthesis of various nitrogen-containing

heterocycles. A notable example is its use in the preparation of imidazo[1,5-d][1][8][10]triazines,

which have been investigated as potential antiasthma agents.[12]

5.2.1 Synthesis of Imidazo[1,5-d][1][8][10]triazines

The synthesis involves the pyrolysis of a mixture of a suitable ketone and methyl carbazate in

a high-boiling solvent.[12]

Experimental Protocol (General):

A mixture of the appropriate ketone and methyl carbazate is prepared.[12]

The mixture is heated to 200°C in diphenyl ether.[12]

The pyrolysis reaction leads to the formation of the desired imidazo[1,5-d][1][8][10]triazine

ring system.[12]

The product is then isolated and purified.
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Biological Activity and Signaling Pathways
While some sources suggest that methyl carbazate may possess antimicrobial and antiviral

properties, there is a lack of specific, quantitative data in the readily available scientific

literature to substantiate these claims for the parent compound.[2] The biological activities

reported are generally for more complex derivatives synthesized using methyl carbazate as a

starting material.

Signaling Pathways: A thorough review of the existing literature did not reveal any studies that

directly link methyl carbazate (CAS 6294-89-9) to the modulation of specific biological

signaling pathways. Further research is required to elucidate any potential interactions with

cellular signaling cascades.

Safety and Toxicology
Methyl carbazate is classified as toxic if swallowed and causes skin and serious eye irritation.

[1][2] It may also cause respiratory irritation.[1] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

[13] Work should be conducted in a well-ventilated area or a fume hood.[13]

Table 3: GHS Hazard Information for Methyl Carbazate

Hazard Statement Classification Source(s)

H301 Toxic if swallowed [1][2]

H315 Causes skin irritation [1][2]

H319 Causes serious eye irritation [1][2]

H335 May cause respiratory irritation [1]

Acute Toxicity: Specific LD50 values for methyl carbazate are not consistently reported across

safety data sheets, with many indicating that the data is not available.[13][14]

Conclusion
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Methyl carbazate (CAS 6294-89-9) is a fundamental reagent in organic synthesis, valued for

its dual functionality which enables the straightforward construction of hydrazones and a variety

of heterocyclic systems. Its importance as a pharmaceutical intermediate is well-established,

though the specific biological activities of the parent compound itself are not well-documented.

This guide has provided a consolidated resource on the properties, synthesis, and applications

of methyl carbazate for the research and drug development community. As with any chemical

reagent, appropriate safety precautions must be observed during its handling and use. Further

investigation into the potential biological activities and mechanisms of action of methyl
carbazate may reveal new applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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